Cas no 383137-76-6 (1-(4-Chloro-3-nitrophenyl)-1H-pyrrole)

• Product Name: 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole
• CAS No: 383137-76-6
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 1025954
• PubChem ID: 3691794
• Update Time: 2025-11-02

1-(4-Chloro-3-nitrophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole
• 1-(4-chloro-3-nitrophenyl)pyrrole
• DTXSID70395117
• AKOS001476539
• SB62324
• 383137-76-6
• DB-328554
• BBL020913
• STK893619

• MDL： MFCD02665259
• Inchi： 1S/C10H7ClN2O2/c11-9-4-3-8(7-10(9)13(14)15)12-5-1-2-6-12/h1-7H
• InChI Key： ZNGIUEDAVLSYOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])N1C=CC=C1

Computed Properties

• Exact Mass: 222.0196052g/mol
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 345.1±32.0 °C at 760 mmHg
• Flash Point: 162.5±25.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-Chloro-3-nitrophenyl)-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole

1-(4-Chloro-3-nitrophenyl)-1H-pyrrole (CAS 383137-76-6): A Versatile Chemical Intermediate for Modern Applications

In the realm of specialized organic compounds, 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole (CAS 383137-76-6) stands out as a valuable chemical intermediate with diverse applications across multiple industries. This yellow crystalline powder, characterized by its molecular formula C₁₀H₇ClN₂O₂, has garnered significant attention from researchers and industrial chemists alike due to its unique structural features and reactivity profile.

The compound's structure combines a chloronitrophenyl moiety with a pyrrole ring, creating a molecular architecture that enables various chemical transformations. This dual functionality makes 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole particularly useful in pharmaceutical research, where it serves as a building block for more complex molecules. Recent studies have explored its potential in developing novel antimicrobial agents and enzyme inhibitors, addressing current global health challenges.

From a synthetic chemistry perspective, the presence of both electron-withdrawing groups (chloro and nitro) and the electron-rich pyrrole system creates interesting possibilities for nucleophilic aromatic substitution reactions. This reactivity has been leveraged in the development of advanced materials, particularly in the field of organic electronics, where researchers are investigating its derivatives for potential use in OLED technology and organic semiconductors.

The physicochemical properties of CAS 383137-76-6 contribute to its utility in various applications. With a molecular weight of 222.63 g/mol and typically exhibiting a melting point range of 145-150°C, this compound demonstrates sufficient stability for many synthetic procedures while remaining reactive enough for further functionalization. Its solubility profile—soluble in common organic solvents like DMSO, DMF, and dichloromethane, but poorly soluble in water—makes it particularly suitable for solution-phase chemistry applications.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole derivatives. Recent publications have highlighted microwave-assisted synthesis methods and catalytic approaches that reduce energy consumption and waste generation. These developments align with growing industry demands for environmentally friendly chemical processes and sustainable manufacturing practices.

The analytical characterization of 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole typically involves techniques such as HPLC for purity assessment, NMR spectroscopy (both ¹H and ¹³C) for structural confirmation, and mass spectrometry for molecular weight verification. These quality control measures ensure the compound meets the stringent requirements of pharmaceutical intermediates and material science applications.

From a commercial perspective, the global market for specialty chemical intermediates like CAS 383137-76-6 has shown steady growth, driven by increasing demand from the pharmaceutical sector and advanced materials industries. Suppliers typically offer this compound in research quantities (100mg to 25g) for laboratory use, as well as in kilogram quantities for industrial applications. Proper storage recommendations include keeping the material in a cool, dry place, protected from light, and under inert atmosphere for long-term preservation.

Recent patent literature reveals growing interest in 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole derivatives for various applications. Several patents filed in 2022-2023 describe its use in developing photoactive materials for solar cell applications and as precursors for biologically active compounds. These developments highlight the compound's versatility and potential for future technological breakthroughs.

For researchers working with 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole, safety considerations include standard laboratory precautions for handling nitroaromatic compounds. While not classified as highly hazardous, appropriate personal protective equipment (lab coat, gloves, eye protection) is recommended when handling the material. Proper ventilation should be maintained, and exposure to skin or eyes should be avoided, as with most organic chemical substances.

The future outlook for CAS 383137-76-6 appears promising, with ongoing research exploring novel applications in medicinal chemistry, material science, and catalysis. As synthetic methodologies continue to advance and the demand for specialized chemical building blocks grows, compounds like 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole will likely play increasingly important roles in scientific and industrial innovation.

For laboratories and companies seeking high-quality 1-(4-Chloro-3-nitrophenyl)-1H-pyrrole, it's essential to source the material from reputable suppliers who can provide comprehensive analytical data and documentation. Many suppliers now offer custom synthesis services and derivative preparation, allowing researchers to obtain tailored versions of this versatile intermediate for their specific applications.